Fructose-glutamic Acid-D5

Specification

• Molecular Formula: C₁₁H₁₄D₅NO₉
• Molecular Weight: 314.3

Introduction

Chemical Properties and Structure

Fructose-glutamic Acid-D5 represents a modified version of the fructose-glutamic acid adduct, where specific hydrogen atoms have been substituted with deuterium atoms. This chemical modification maintains similar chemical reactivity while providing a distinct mass signature for analytical purposes.

Basic Chemical Information

The available chemical data for Fructose-glutamic Acid-D5 is summarized in the following table:

Property	Value
Chemical Name	Fructose-glutamic Acid-D5
Molecular Formula	C₁₁H₁₄D₅NO₉
Molecular Weight	314.30066889
CBNumber	CB25286119
CAS Number	Not specified

The molecular formula C₁₁H₁₄D₅NO₉ indicates that the compound contains 11 carbon atoms, 14 hydrogen atoms, 5 deuterium atoms, 1 nitrogen atom, and 9 oxygen atoms. The presence of five deuterium atoms is particularly significant for mass spectrometry applications, as it creates a distinct isotopic pattern that can be easily distinguished from the non-deuterated analog.

Supplier	Country	Advantage Rating
BOC Sciences	United States	58
United States Biological	United States	58

These suppliers typically provide the compound for research purposes, particularly for metabolic studies and analytical method development.

Research Applications

Metabolic Tracing Studies

Deuterium-labeled compounds like Fructose-glutamic Acid-D5 serve critical functions in metabolic research by allowing scientists to track specific molecular components through complex biochemical pathways. The deuterium labeling creates a mass difference that can be detected using mass spectrometry, enabling researchers to distinguish between exogenously administered compounds and endogenous metabolites.

Analytical Methods and Detection

Mass Spectrometry Applications

Deuterium-labeled compounds like Fructose-glutamic Acid-D5 are particularly valuable in mass spectrometry-based analyses. The deuterium labeling creates a mass shift that allows researchers to distinguish the labeled compound from its non-labeled counterpart, making it useful for:

• Quantitative analysis of metabolites

• Tracking metabolic pathways

• Determining the fate of specific molecular components

• Serving as internal standards for analytical method validation

Nuclear Magnetic Resonance (NMR) Spectroscopy

In addition to mass spectrometry, deuterium-labeled compounds can be analyzed using NMR spectroscopy. Deuterium (²H) has different nuclear spin properties compared to hydrogen (¹H), which allows for specific detection and characterization using NMR techniques.

Relationship to Fructose and Glutamic Acid Metabolism

Fructose Metabolism

Understanding fructose metabolism is essential for contextualizing the potential applications of Fructose-glutamic Acid-D5. Fructose is primarily metabolized in the liver, where it enters glycolysis at a different point than glucose, bypassing a key regulatory step. This alternative metabolic pathway has implications for lipid metabolism and may contribute to metabolic disorders when fructose is consumed in excess.

Research has shown that high fructose consumption can lead to metabolic disturbances. For example, mice fed a High Fructose Corn Syrup-Moderate Fat Diet (HFCS-MFD) for 16 weeks displayed enhanced anxiogenesis, increased behavioral despair, and impaired social interactions. These mice also exhibited glucose intolerance and insulin resistance, demonstrating the profound effects of fructose consumption on metabolic health.

Glutamic Acid in Metabolism

Glutamic acid (glutamate) is a non-essential amino acid that plays crucial roles in numerous metabolic processes, including:

• Protein synthesis

• Neurotransmitter function

• Nitrogen metabolism

• Cellular energy production

The combination of fructose and glutamic acid in a single compound suggests potential applications in studying the intersection of carbohydrate and amino acid metabolism.

Research Limitations and Future Directions

Current Knowledge Gaps

Despite the potential significance of Fructose-glutamic Acid-D5 in metabolic research, several knowledge gaps remain:

• Detailed structural characterization, including the specific positions of the deuterium atoms

• Comprehensive physical properties, such as solubility, stability, and spectroscopic characteristics

• Specific metabolic fate and biological activities

• Comparative studies with non-deuterated fructose-glutamic acid

Future Research Opportunities

Future research on Fructose-glutamic Acid-D5 could focus on:

• Detailed structural characterization using advanced spectroscopic techniques

• Development of analytical methods specifically optimized for this compound

• Application in metabolic studies to track fructose-glutamic acid interactions

• Investigation of potential relationships to metabolic disorders associated with fructose consumption

• Exploration of structure-activity relationships through comparison with related compounds